Cas no 76304-46-6 (1H-Pyrrole,3-(2-bromophenyl)-)

• Product Name: 1H-Pyrrole,3-(2-bromophenyl)-
• CAS No: 76304-46-6
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD09832515
• CID: 561197
• PubChem ID: 12665443
• Update Time: 2025-04-19

1H-Pyrrole,3-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,3-(2-bromophenyl)-
• 3-(2-BROMO-PHENYL)-1H-PYRROLE
• 3-(2-bromophenyl)-1H-pyrrole
• 1H-Pyrrole,3-(2-bromophenyl)
• GL-1062
• Boc-(R)-3-Amino-3-(6-methoxy-3-pyridyl)-propionicacid
• DTXSID80506171
• MFCD09832515
• AKOS005254765
• BDA30446
• 76304-46-6

• MDL： MFCD09832515
• Inchi： 1S/C10H8BrN/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-7,12H
• InChI Key： WXVLZMSELDLGFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CNC=1

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 339.7±25.0 °C at 760 mmHg
• Flash Point: 159.3±23.2 °C
• Refractive Index: 1.628
• PSA: 15.79000
• LogP: 3.44420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-Pyrrole,3-(2-bromophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)